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Compound of Interest

Compound Name: 2-Arachidonoyl glycerol-d5

Cat. No.: B584892

Essential Safety and Handling Guide for 2-
Arachidonoyl glycerol-d5

For researchers, scientists, and drug development professionals, ensuring safe and effective
handling of 2-Arachidonoyl glycerol-d5 is paramount. This guide provides immediate safety,
operational, and disposal information to foster a secure laboratory environment and build
confidence in handling this important endocannabinoid standard.

Chemical and Physical Properties

Property Value

Synonyms 2-AG-d5, 57,87,117,14Z-eicosatetraenoic acid,
2-glycerol-1,1,2,3,3-d5 ester

Molecular Formula C23H33D504

Molecular Weight 383.6 g/mol

Formulation A 500 pg/ml solution in acetonitrile

Purity >99% deuterated forms (d1-d5)

Storage Temperature -80°C

Stability > 2 years at -80°C
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Personal Protective Equipment (PPE)

To minimize exposure and ensure safety, the following personal protective equipment is

essential when handling 2-Arachidonoyl glycerol-d5:

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are required.
Gloves should be inspected for integrity before each use and changed frequently, especially
after direct contact with the substance.

Eye and Face Protection: Safety glasses with side shields or goggles are mandatory to
protect against splashes. In situations with a higher risk of splashing, a full-face shield should
be worn.[1][2]

Skin and Body Protection: A laboratory coat or other protective clothing should be worn to
prevent skin contact. For tasks with a higher potential for exposure, consider additional
protective apparel such as long-sleeved shirts and pants.[1][3]

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood, to avoid inhalation of aerosols or vapors. If a fume hood is not
available or if there is a risk of aerosolization, a suitable respirator may be necessary.[1][2]

Operational Plan: Step-by-Step Handling Procedure

o Preparation: Before handling, ensure that the work area, particularly the chemical fume
hood, is clean and uncluttered. Have all necessary equipment, including PPE, spill cleanup
materials, and waste containers, readily accessible.

Acclimatization: Allow the vial containing 2-Arachidonoyl glycerol-d5 to equilibrate to room
temperature before opening to prevent condensation from entering the container.

Aliquoting: As this compound is typically supplied in a solution, carefully measure the
required volume using a calibrated micropipette with a fresh tip. To minimize the risk of
contamination and degradation of the stock solution, it is advisable to prepare aliquots for
immediate use.

Experimental Use: 2-Arachidonoyl glycerol-d5 is primarily used as an internal standard for
the quantification of 2-AG in biological samples by methods such as gas chromatography-
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mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).[4]

o Post-Handling: After use, securely cap the stock solution vial and return it to -80°C storage.
[4] Clean the work area thoroughly.

Disposal Plan

All waste materials contaminated with 2-Arachidonoyl glycerol-d5, including empty vials,
pipette tips, and gloves, should be treated as chemical waste.

o Segregation: Collect all contaminated disposable materials in a designated, clearly labeled,
and sealed chemical waste container.

e Solvent Waste: Any unused solution or solvent rinses should be collected in a separate,
labeled hazardous waste container for flammable liquids, as it is dissolved in acetonitrile.

« Institutional Guidelines: Dispose of all waste in accordance with your institution's and local
environmental regulations for hazardous chemical waste. Do not dispose of this material
down the drain.

Experimental Workflow and Biological Context

To provide a comprehensive understanding of its application, the following sections detail a
typical experimental workflow where 2-Arachidonoyl glycerol-d5 is utilized and illustrate its
biological signaling pathway.

Experimental Workflow: Quantification of Endogenous
2-AG

The primary application of 2-Arachidonoyl glycerol-d5 is as an internal standard to accurately
quantify the levels of its non-deuterated counterpart, 2-Arachidonoyl glycerol (2-AG), in
biological samples. This is crucial for studying the role of the endocannabinoid system in
various physiological and pathological processes.
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2-AG Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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